Cas no 854671-57-1 (3-chloro-2-methylprop-2-ene-1-sulfonamide)

3-Chloro-2-methylprop-2-ene-1-sulfonamide is a specialized sulfonamide derivative featuring a reactive chloroallyl group, making it a valuable intermediate in organic synthesis. Its molecular structure combines a sulfonamide moiety with an unsaturated chloroalkene, enabling diverse functionalization pathways, including nucleophilic substitution and addition reactions. This compound is particularly useful in the development of pharmaceuticals, agrochemicals, and fine chemicals, where its electrophilic properties facilitate the introduction of sulfonamide functionalities. The presence of both chlorine and sulfonamide groups enhances its reactivity and selectivity in cross-coupling and cyclization reactions. Its stability under standard storage conditions ensures consistent performance in synthetic applications.

3-chloro-2-methylprop-2-ene-1-sulfonamide structure

854671-57-1 structure

Product Name:3-chloro-2-methylprop-2-ene-1-sulfonamide

CAS No:854671-57-1

MF:C₄H₈ClNO₂S

MW:169.629818916321

CID:5248965

PubChem ID:122235587

Update Time:2026-03-09

3-chloro-2-methylprop-2-ene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 2-Propene-1-sulfonamide, 3-chloro-2-methyl-
- 3-chloro-2-methylprop-2-ene-1-sulfonamide
- Inchi： 1S/C4H8ClNO2S/c1-4(2-5)3-9(6,7)8/h2H,3H2,1H3,(H2,6,7,8)
- InChI Key： ONNLXPOTTBCFOL-UHFFFAOYSA-N
- SMILES： C(S(N)(=O)=O)C(C)=CCl

3-chloro-2-methylprop-2-ene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-277921-0.05g	3-chloro-2-methylprop-2-ene-1-sulfonamide	854671-57-1		0.05g	$827.0	2023-09-09
Enamine	EN300-277921-0.1g	3-chloro-2-methylprop-2-ene-1-sulfonamide	854671-57-1		0.1g	$867.0	2023-09-09
Enamine	EN300-277921-0.25g	3-chloro-2-methylprop-2-ene-1-sulfonamide	854671-57-1		0.25g	$906.0	2023-09-09
Enamine	EN300-277921-0.5g	3-chloro-2-methylprop-2-ene-1-sulfonamide	854671-57-1		0.5g	$946.0	2023-09-09
Enamine	EN300-277921-1.0g	3-chloro-2-methylprop-2-ene-1-sulfonamide	854671-57-1		1g	$1142.0	2023-06-06
Enamine	EN300-277921-2.5g	3-chloro-2-methylprop-2-ene-1-sulfonamide	854671-57-1		2.5g	$1931.0	2023-09-09
Enamine	EN300-277921-5.0g	3-chloro-2-methylprop-2-ene-1-sulfonamide	854671-57-1		5g	$3313.0	2023-06-06
Enamine	EN300-277921-10.0g	3-chloro-2-methylprop-2-ene-1-sulfonamide	854671-57-1		10g	$4914.0	2023-06-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01052064-1g	(2Z)-3-chloro-2-methylprop-2-ene-1-sulfonamide	854671-57-1	95%	1g	￥5677.0	2024-04-18
Ambeed	A1086515-1g	(2Z)-3-chloro-2-methylprop-2-ene-1-sulfonamide	854671-57-1	95%	1g	$827.0	2025-04-16